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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effect of glycerol on the

viscosity of aqueous solutions. Understanding this relationship is critical in numerous scientific

and industrial applications, including cryopreservation, drug formulation, and fluid dynamics

research. This document details the quantitative relationship between glycerol concentration,

temperature, and viscosity, outlines common experimental protocols for viscosity

measurement, and illustrates the underlying molecular interactions.

Quantitative Analysis of Viscosity in Aqueous
Glycerol Solutions
The viscosity of aqueous glycerol solutions is highly dependent on both the concentration of

glycerol and the temperature of the solution. An increase in glycerol concentration leads to a

significant, non-linear increase in viscosity. Conversely, an increase in temperature results in a

decrease in viscosity.

The following tables summarize the dynamic viscosity of aqueous glycerol solutions at various

weight percentages (wt%) of glycerol and at different temperatures. This data has been

compiled from established sources and provides a clear quantitative reference.

Table 1: Dynamic Viscosity (in mPa·s or cP) of Aqueous Glycerol Solutions at Various

Temperatures
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10 2.44 1.79 1.31 1.00 0.80 0.66 0.56 0.48 0.42 0.37 0.33

20 3.54 2.54 1.83 1.38 1.08 0.87 0.72 0.61 0.53 0.46 0.41

30 5.75 3.98 2.81 2.06 1.57 1.25 1.01 0.85 0.72 0.62 0.54

40 10.4 6.8 4.6 3.3 2.4 1.9 1.5 1.2 1.0 0.86 0.74

50 21.0 13.1 8.5 5.8 4.2 3.2 2.5 2.0 1.6 1.4 1.2

60 50.4 29.2 17.7 11.4 7.8 5.7 4.3 3.4 2.7 2.2 1.8

70 147 78 44 26 17 12 8.4 6.3 4.9 3.8 3.1

80 582 276 142 78 47 30 21 15 11 8.2 6.2

90 4060 1490 622 289 147 81 49 31 21 15 11

100 -
1210

0
1410 934 220 140 63 40 27 19 13

Data compiled from various sources, including the Glycerine Producers' Association and

empirical formulas developed by Cheng (2008).[1][2][3]

Experimental Protocols for Viscosity Measurement
The accurate determination of the viscosity of glycerol solutions requires precise experimental

techniques. Various types of viscometers are employed, each with its own methodology.

Rotational Rheometry (Parallel-Plate)
This method measures viscosity by shearing the fluid between two parallel plates.

Apparatus: A stress-controlled rheometer with a parallel-plate configuration is used.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cleaninginstitute.org/sites/default/files/research-pdfs/Physical_properties_of_glycerine_and_its_solutions.pdf
https://pubs.acs.org/doi/10.1021/ie071349z
https://www.scribd.com/document/137141606/Glycerin-Water-Viscosity-Paper-sent-to-Ind-Eng-Chem-Res
https://www.cambridge.org/core/journals/journal-of-fluid-mechanics/article/viscosity-measurements-of-glycerol-in-a-parallelplate-rheometer-exposed-to-atmosphere/8B3F6D933A3BDF62FD738091FE5EF563
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12701626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Glycerol solutions of known concentrations are prepared by mixing

calculated weights of glycerol and deionized water.[5]

Procedure:

The rheometer is calibrated and the gap between the plates is set to a specific height

(e.g., 1 mm).

The glycerol solution is loaded onto the bottom plate, ensuring the gap is completely filled.

The temperature is controlled using a Peltier or similar system.

The top plate is rotated at a controlled angular velocity, and the resulting torque is

measured.

The shear stress and shear rate are calculated from the torque and angular velocity,

respectively, and the viscosity is determined as the ratio of shear stress to shear rate.

Considerations: Due to glycerol's hygroscopic nature, it is crucial to control the relative

humidity of the surrounding environment to prevent water absorption, which can alter the

viscosity.[4]

Capillary Viscometry (Cannon-Fenske)
This technique relies on measuring the time it takes for a fixed volume of fluid to flow through a

narrow capillary tube under the influence of gravity.

Apparatus: Calibrated glass capillary viscometers, such as the Cannon-Fenske type, are

used.[5]

Procedure:

The viscometer is thoroughly cleaned and dried.

The glycerol solution is drawn into the viscometer up to a specific mark.

The viscometer is placed in a constant temperature water bath to equilibrate.
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The time taken for the liquid to flow between two marked points on the capillary is

measured.

The kinematic viscosity is calculated using the viscometer constant and the measured flow

time. The dynamic viscosity is then determined by multiplying the kinematic viscosity by

the density of the solution at that temperature.

Falling Ball Viscometry
This method determines viscosity by measuring the terminal velocity of a sphere falling through

the fluid.

Apparatus: A graduated cylinder filled with the glycerol solution, a sphere of known density

and diameter, and a timer.[6]

Procedure:

The glycerol solution is allowed to reach thermal equilibrium in the graduated cylinder.

The sphere is gently dropped into the center of the cylinder.

The time it takes for the sphere to fall a known distance between two marks is recorded

once it has reached terminal velocity.

The viscosity is calculated using Stokes' Law, which relates the terminal velocity of the

sphere to the viscosity of the fluid, the densities of the sphere and the fluid, and the

acceleration due to gravity.[6]

Molecular Interactions and Their Influence on
Viscosity
The significant increase in viscosity with glycerol concentration is primarily due to the extensive

network of hydrogen bonds formed between glycerol and water molecules, as well as between

glycerol molecules themselves.[7][8][9]

Hydrogen Bonding: Glycerol (C3H8O3) is a trihydric alcohol, meaning it has three hydroxyl (-

OH) groups. These groups readily form hydrogen bonds with water molecules and with each
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other. As the concentration of glycerol increases, the density of this hydrogen bond network

also increases, leading to greater intermolecular resistance to flow, and thus higher viscosity.

[7][8]

Molecular Structure: The structure of the glycerol-water mixture is a complex, interconnected

network. At low glycerol concentrations, glycerol molecules are solvated by water. As the

concentration rises, glycerol molecules begin to form clusters through hydrogen bonding.[7]

This clustering effect further contributes to the increase in viscosity.

Effect of Temperature: Increasing the temperature provides thermal energy to the molecules,

which disrupts the hydrogen bond network.[7] This weakening of intermolecular forces allows

the molecules to move more freely, resulting in a decrease in viscosity.

Visualization of Key Relationships
The following diagrams illustrate the logical relationships governing the viscosity of aqueous

glycerol solutions and a typical experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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